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Compound of Interest

Methanesulfonamide, N-
Compound Name:
(trimethylsilyl)-

Cat. No.: B1354349

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Methanesulfonamide, N-(trimethylsilyl)-, an important intermediate in various chemical
syntheses. This document outlines its key characteristics, presents quantitative data in a
structured format, and details the experimental protocols for its synthesis and characterization.

Core Physical and Chemical Properties

Methanesulfonamide, N-(trimethylsilyl)- is a silylated derivative of methanesulfonamide. The
introduction of the trimethylsilyl group alters its physical and chemical properties, making it a
versatile reagent.

Property Value Source
Chemical Formula C4H13NO2SSi [11[2]
Molecular Weight 167.30 g/mol [1]
Accurate Mass 167.044 [3]

White powder, colorless
Appearance o [11[2]
crystals after recrystallization

CAS Number 18208-23-6
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Crystallographic Data

The compound crystallizes in a monoclinic system. The crystal structure has been determined
by X-ray diffraction, providing precise atomic coordinates and bond lengths. In the crystal,
molecules are linked by intermolecular N—H---O hydrogen bonds, forming chains.[1][2]

Crystallographic

T Value Source
Crystal System Monoclinic [1]
a 8.2827 (4) A [1]
b 10.9513 (5) A [1]
c 9.6201 (3) A [1]
B 92.536 (2)° [1]
Volume 871.75 (6) As [1]
z 4 [1]
Temperature 150 K [1]

Experimental Protocols
Synthesis of Methanesulfonamide, N-(trimethylsilyl)-

The primary method for synthesizing the title compound involves the reaction of
methanesulfonyl chloride with hexamethyldisilazane.[1][2]

Materials:

Methanesulfonyl chloride

Hexamethyldisilazane (HMDS)

Dichloromethane (CH2CI2)

Hexane

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://www.researchgate.net/publication/51079596_N-Trimethyl-sil-ylmethane-sulfonamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://www.benchchem.com/product/b1354349?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://www.researchgate.net/publication/51079596_N-Trimethyl-sil-ylmethane-sulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Three-necked round-bottom flask
e Magnetic stirrer

e Gas inlet for inert N2 atmosphere
e Reflux condenser

» Rubber septa

e Oil bath

Procedure:

o Methanesulfonyl chloride (7 ml, 102.5 mmol) is added to a three-necked round-bottom flask
equipped with a magnetic stirring bar, gas inlet, and reflux condenser under an inert nitrogen
atmosphere.[1]

o Hexamethyldisilazane (20 ml, 103.1 mmol) is added dropwise to the flask over a period of 10
minutes with stirring at ambient temperature.[1][2]

o The flask is then placed in an oil bath, and the reaction mixture is heated to 363-373 K to
initiate the reaction.[1][2]

o The temperature of the oil bath is subsequently increased to between 388-393 K, and the
mixture is refluxed for 2 hours.[1]

» After the reflux period, the reaction mixture is allowed to cool to room temperature.[1]
e The volatile by-product, trimethylsilyl chloride (Me3SiCl), is removed under vacuum.|[1]

e The resulting crude product, a white powder, is then purified by recrystallization from a
dichloromethane/hexane mixture, yielding colorless crystals.[1][2] The reported yield is
approximately 91%.[1]

Synthesis and Purification Workflow
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The following diagram illustrates the key stages in the synthesis and purification of
Methanesulfonamide, N-(trimethylsilyl)-.

Synthesis Workflow

Reactants:
Methanesulfonyl Chloride
Hexamethyldisilazane

ropwise addition

Reaction Setup:
- Three-necked flask
- Inert N2 atmosphere
- Stirring at ambient temp

'

Heating & Reflux:
1. Initiate at 363-373 K
2. Reflux at 388-393 K for 2h

Crude Product:
White Powder

Final Product:
Colorless Crystals
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Caption: Synthesis and purification workflow for Methanesulfonamide, N-(trimethylsilyl)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Physical Properties of
Methanesulfonamide, N-(trimethylsilyl)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354349#physical-properties-of-
methanesulfonamide-n-trimethylsilyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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